Cas no 37960-84-2 (Benzoic-3,5-d2 Acid)

• Product Name: Benzoic-3,5-d2 Acid
• CAS No: 37960-84-2
• MF: C₇H₆O₂
• MW: 124.133665561676
• CID: 304708
• PubChem ID: 13000564
• Update Time: 2025-04-19

Benzoic-3,5-d2 Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic-3,5-d2acid
• 2H-1,3,5-Thiadiaz
• 2H-1,3,5-Thiadiazine-2-thione, 3,5-dicyclohexyltetrahydro-
• 2-Thio-3,5-dicyclohexyl-tetrahydro-1,3,5-thiadiazin
• 3,5-dicyclohexyl-[1,3,5]thiadiazinane-2-thione
• 3,5-Dicyclohexyl-tetrahydro-< 1,3,5> thiadiazin-2-thion
• 3',5'-Dideoxyadenosin
• 3',5'-dideoxy-adenosine
• 3,5-dideuteriobenzoic acid
• 3,5-dideuterio-benzoic acid
• AI3-62597
• BRN 1078960
• NSC166024
• Tetrahydro-3,5-dicyclohexyl-2H-1,3,5-thiadiazine-2-thione
• Benzoic-3,5-d2 Acid
• 37960-84-2
• SCHEMBL14867822
• Benzoic-3,5 Acid-d2
• HY-N0216BS
• CS-0567027
• D99631
• AKOS024429098

• Inchi： 1S/C7H6O2/c8-7(9)6-4-2-1-3-5-6/h1-5H,(H,8,9)/i2D,3D
• InChI Key： WPYMKLBDIGXBTP-PBNXXWCMSA-N
• SMILES： OC(C1C=C([2H])C=C([2H])C=1)=O

Computed Properties

• Exact Mass: 124.049
• Monoisotopic Mass: 124.049
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3A^2